Cas no 1448071-83-7 (N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide)

• Product Name: N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide
• CAS No: 1448071-83-7
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 5898475
• PubChem ID: 71807609
• Update Time: 2025-05-26

N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide
• F6438-2125
• CHEMBL4933730
• AKOS024561637
• 1448071-83-7

• Inchi： 1S/C17H21N3O4/c1-4-23-16-14(11-18-17(20-16)24-5-2)19-15(21)10-12-6-8-13(22-3)9-7-12/h6-9,11H,4-5,10H2,1-3H3,(H,19,21)
• InChI Key： ANCIQYSYAJPFND-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CN=C(N=1)OCC)NC(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide

Introduction to N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide (CAS No. 1448071-83-7)

N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide, identified by its CAS number 1448071-83-7, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The molecular structure of this compound features a pyrimidine core substituted with ethoxy groups at the 2 and 4 positions, coupled with an acetamide moiety linked to a methoxy-substituted phenyl ring. Such a configuration suggests diverse interactions with biological targets, which has spurred interest in its pharmacological properties.

The synthesis of N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide involves multi-step organic transformations, typically starting from readily available pyrimidine derivatives. The introduction of ethoxy groups at the 2 and 4 positions enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability. This characteristic is crucial for drug candidates aiming to interact with intracellular targets. Additionally, the presence of the acetamide group at the 2-position introduces a polar functional group that can engage in hydrogen bonding interactions, further modulating the compound's pharmacokinetic profile.

In recent years, there has been growing interest in pyrimidine-based compounds due to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures that mimic natural nucleobases, making them integral components of nucleic acids. Consequently, compounds derived from pyrimidine scaffolds often exhibit inhibitory effects on enzymes and receptors involved in critical biological pathways. The specific substitution pattern in N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide positions it as a promising candidate for further exploration in drug discovery.

The methoxy-substituted phenyl ring in this compound adds another layer of complexity, influencing both its electronic properties and potential interactions with biological targets. Methoxy groups are known to enhance metabolic stability while also contributing to hydrophobicity. This balance between hydrophobic and hydrophilic regions can be pivotal in determining the compound's solubility and bioavailability, key factors in pharmaceutical development. Furthermore, the phenyl ring can serve as a scaffold for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

Recent studies have highlighted the potential of N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide as an inhibitor of various enzymes implicated in diseases such as cancer and inflammation. For instance, preliminary computational studies suggest that this compound may interact with kinases and other signaling proteins involved in cell proliferation and survival. These interactions could make it a valuable tool for developing therapeutic agents targeting these pathways. Additionally, its structural similarity to known bioactive molecules may facilitate rapid optimization through structure-activity relationship (SAR) studies.

The pharmacological evaluation of N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide has been complemented by in vitro assays examining its effects on cellular models. These assays have provided insights into its potential mechanisms of action and toxicity profiles. Preliminary results indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its therapeutic potential. However, further studies are needed to fully elucidate its efficacy and safety profiles before it can be considered for clinical development.

The synthetic methodologies developed for N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide also contribute to its significance in pharmaceutical chemistry. The ability to efficiently synthesize this complex molecule underscores advancements in synthetic organic chemistry techniques. These methods can be adapted for the production of analogs and derivatives, enabling researchers to explore a wide range of structural variations. Such flexibility is essential for optimizing drug candidates and identifying lead compounds with improved pharmacological properties.

The integration of computational chemistry tools has further enhanced the understanding of N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide's behavior both in vitro and in silico. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential binding pockets on target proteins. These predictions guide experimental efforts by providing a rational basis for designing new analogs with enhanced activity or selectivity. The synergy between experimental synthesis and computational analysis represents a modern approach to drug discovery that maximizes efficiency and innovation.

In conclusion, N-(2,4-diethoxypyrimidin-5-yl)-2-(4-methoxyphenyl)acetamide(CAS No. 1448071-83-7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern offers opportunities for diverse biological activities, making it a valuable scaffold for drug development. Ongoing studies aim to fully characterize its pharmacological properties and explore its therapeutic applications. As research progresses, this compound is expected to contribute valuable insights into disease mechanisms and provide novel leads for future therapeutics.